Cas no 863017-34-9 (N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide)

• Product Name: N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide
• CAS No: 863017-34-9
• MF: C₂₅H₂₉N₃OS
• MW: 419.582264661789
• CID: 6566031
• Update Time: 2025-06-11

N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide
• N-(1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)benzamide
• Benzamide, N-[1-methyl-2-[4-(phenylmethyl)-1-piperazinyl]-2-(2-thienyl)ethyl]-

• Inchi： 1S/C25H29N3OS/c1-20(26-25(29)22-11-6-3-7-12-22)24(23-13-8-18-30-23)28-16-14-27(15-17-28)19-21-9-4-2-5-10-21/h2-13,18,20,24H,14-17,19H2,1H3,(H,26,29)
• InChI Key： NRFGFEROVBIHSJ-UHFFFAOYSA-N
• SMILES： C(NC(C)C(N1CCN(CC2=CC=CC=C2)CC1)C1SC=CC=1)(=O)C1=CC=CC=C1

Experimental Properties

• Density: 1.186±0.06 g/cm3(Predicted)
• Boiling Point: 615.3±55.0 °C(Predicted)
• pka: 14.10±0.46(Predicted)

Additional information on N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide

Comprehensive Overview of N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide (CAS No. 863017-34-9)

The compound N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide (CAS No. 863017-34-9) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a benzylpiperazine moiety, a thiophene ring, and a benzamide group makes it a versatile candidate for various applications. Researchers are particularly intrigued by its potential interactions with central nervous system (CNS) receptors, which could pave the way for novel therapeutic agents.

In recent years, the demand for innovative small-molecule drugs has surged, driven by advancements in precision medicine and targeted therapies. N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide aligns with this trend due to its modular design, which allows for fine-tuning of pharmacokinetic properties. This adaptability is crucial for addressing challenges like blood-brain barrier penetration and metabolic stability—topics frequently searched by professionals in drug discovery forums.

The thiophene component of this compound is noteworthy, as heterocyclic rings are a focal point in modern medicinal chemistry. Thiophene derivatives are often explored for their electronic properties and bioisosteric potential, which can enhance drug-receptor interactions. Concurrently, the benzylpiperazine segment introduces conformational flexibility, a feature highly valued in the design of CNS-active compounds. These attributes make CAS No. 863017-34-9 a subject of ongoing studies in neuropharmacology.

From a synthetic chemistry perspective, the preparation of N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide involves multi-step organic transformations, including amide coupling and nucleophilic substitution reactions. Researchers often discuss optimization strategies for such syntheses in peer-reviewed journals, reflecting the compound's relevance in methodological development. Additionally, its benzamide group is a common pharmacophore in FDA-approved drugs, further underscoring its practical significance.

Beyond its pharmacological potential, this compound has sparked discussions in computational chemistry circles. Molecular docking simulations and QSAR (Quantitative Structure-Activity Relationship) studies frequently cite CAS No. 863017-34-9 as a model for probing ligand-receptor dynamics. Such analyses are pivotal in virtual screening campaigns, a hot topic in AI-driven drug discovery—a field experiencing exponential growth due to its cost- and time-efficiency benefits.

Quality control and analytical characterization of N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide are equally critical. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. These protocols resonate with industry professionals who frequently search for "batch-to-batch consistency" and "impurity profiling" in specialty chemicals.

In summary, N-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide represents a compelling case study at the intersection of synthetic chemistry, pharmacology, and computational modeling. Its multifaceted nature ensures its continued relevance in both academic and industrial settings, particularly as the scientific community strives to address unmet medical needs through innovative molecular designs.